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Compound of Interest

Compound Name: Biotin-PEG6-Mal

Cat. No.: B606148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Biotin-PEG6-Maleimide (Biotin-
PEG6-Mal), a heterobifunctional crosslinker widely utilized in bioconjugation, proteomics, and

drug development. This document details its chemical and physical properties, provides

established experimental protocols for its use, and illustrates a key application workflow.

Core Properties and Specifications
Biotin-PEG6-Mal is a versatile chemical tool that combines the specific thiol-reactivity of a

maleimide group with the high-affinity binding of biotin to avidin and streptavidin. The inclusion

of a six-unit polyethylene glycol (PEG) spacer enhances its aqueous solubility and minimizes

steric hindrance, making it an ideal reagent for labeling and detecting proteins, peptides, and

other sulfhydryl-containing biomolecules.

Quantitative Data Summary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b606148?utm_src=pdf-interest
https://www.benchchem.com/product/b606148?utm_src=pdf-body
https://www.benchchem.com/product/b606148?utm_src=pdf-body
https://www.benchchem.com/product/b606148?utm_src=pdf-body
https://www.benchchem.com/product/b606148?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 1808990-66-0 [1][2][3]

Molecular Weight 701.83 g/mol [2][3]

Chemical Formula C₃₁H₅₁N₅O₁₁S

Purity Typically ≥95%

Spacer Arm Length ~29.1 Å

Solubility Soluble in DCM, DMSO, DMF

Storage Conditions
-20°C, desiccated, protected

from light

Reactive Groups Maleimide, Biotin

Maleimide Reactivity
Sulfhydryls (thiols, -SH) at pH

6.5-7.5

Biotin Affinity Avidin, Streptavidin

Reaction Mechanism
The core utility of Biotin-PEG6-Mal lies in the specific and efficient reaction of its maleimide

group with a free sulfhydryl group, typically from a cysteine residue in a protein or peptide. This

Michael addition reaction forms a stable, covalent thioether bond. The reaction is most efficient

at a pH range of 6.5-7.5. At pH values above 7.5, the maleimide group can undergo hydrolysis,

and reactivity towards primary amines may increase.
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Product

Biotin-PEG6-Maleimide Biotin-PEG6-S-Protein
(Stable Thioether Bond)

+

Protein-SH
(e.g., Cysteine residue)
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Start: Purified
Biotinylated Bait Protein

Incubate Bait Protein
with Cell Lysate

1

Prepare Cell Lysate
(Prey Proteins)

2

Add Streptavidin-Coated
Magnetic Beads

3

Capture Bait-Prey Complexes

4

Wash Beads
(Remove Non-Specific Binders)

5

Wash Beads

6

Wash Beads

7

Elute Bound Proteins

8

On-Bead or In-Solution
Trypsin Digestion

9

LC-MS/MS Analysis

10

Data Analysis:
Protein Identification & Quantification

11

End: Identified
Interacting Proteins

12
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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